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Compound of Interest

Compound Name:

2-

[(Methoxycarbonyl)amino]benzoic

acid

CAS No.: 6268-38-8

Cat. No.: B1267552

Get Quote

Executive Summary & Scientific Context
2-[(Methoxycarbonyl)amino]benzoic acid (CAS: 6268-38-8), frequently referred to in

literature as N-methoxycarbonyl-anthranilic acid or DP7, is a bifunctional aromatic compound

featuring both a carboxylic acid and a methyl carbamate moiety[1].

From a scientific standpoint, this compound holds dual significance:

Drug Development: It serves as a rigid, functionalized intermediate scaffold for synthesizing

anthranilic acid derivatives, which are heavily utilized in the design of kinase inhibitors and

anti-inflammatory agents.

Photochemistry & Cultural Heritage: It is a well-documented photo-oxidative degradation

product (DP7) of indigotin, the primary colorant in historical indigo and shellfish purple

dyes[2].
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Accurate characterization of this compound requires distinguishing it from closely related

structural isomers (e.g., methyl 2-aminobenzoate) and other indigo degradation products like

isatoic anhydride (DP3) and isatin[2]. This guide details a self-validating, orthogonal analytical

workflow utilizing UHPLC-MS/MS, Multinuclear NMR, and ATR-FTIR to ensure unequivocal

structural confirmation and purity assessment.

Physicochemical Properties & Expected Analytical
Profile
The following table summarizes the key physicochemical parameters required to set up the

analytical instruments properly[1].

Property Value

Chemical Name 2-[(Methoxycarbonyl)amino]benzoic acid

CAS Number 6268-38-8

Molecular Formula C₉H₉NO₄

Molecular Weight 195.17 g/mol

Monoisotopic Mass 195.053 g/mol

SMILES String O=C(O)C1=CC=CC=C1NC(OC)=O

Expected MS Precursor m/z 194.045 [M-H]⁻

Causality in Analytical Strategy (E-E-A-T)
As a Senior Application Scientist, it is critical not just to run samples, but to design the

experiment around the molecule's specific physicochemical behavior. Every technique below is

chosen for a distinct mechanistic reason:

Why UHPLC-MS/MS in Negative ESI Mode? The presence of the carboxylic acid group (pKa

~4.0) makes the molecule highly prone to deprotonation. While positive mode is common for

amines, the electron-withdrawing carbamate group heavily reduces the basicity of the

nitrogen. Therefore, negative ESI provides a significantly higher signal-to-noise ratio, yielding

a robust [M-H]⁻ precursor at m/z 194.04[2].
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Why DMSO-d₆ for NMR Solvent? Chloroform-d lacks strong hydrogen-bond accepting

capabilities, which often causes the acidic (-COOH) and carbamate (-NH) protons to

broaden into the baseline due to intermediate chemical exchange rates. DMSO-d₆ acts as a

strong hydrogen-bond acceptor, locking these exchangeable protons and yielding sharp,

quantifiable singlets.

Why Orthogonal Validation via 2D NMR? 1D NMR alone cannot definitively prove the

position of the methoxy group. A 2D HMBC (Heteronuclear Multiple Bond Correlation)

experiment is required to observe the ³JCH coupling between the methoxy protons and the

carbamate carbonyl, proving the structure is not a methyl ester of anthranilic acid.

Detailed Experimental Protocols
Protocol A: UHPLC-MS/MS Purity and Degradation
Profiling

Objective: Quantify purity and identify trace degradation products.

Self-Validating System: Incorporates a pre-run blank, a structurally similar internal standard

(IS) such as anthranilic acid-d₄, and requires mass accuracy within 5 ppm.

Step-by-Step Methodology:

Mobile Phase Preparation:

Buffer A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 9.0 with

ammonium hydroxide. (Causality: The high pH ensures complete deprotonation of the

carboxylic acid prior to electrospray, maximizing negative ion yield).

Buffer B: 100% LC-MS grade Acetonitrile.

Sample Preparation: Dissolve 1.0 mg of the analyte in 1 mL of 50:50 Water:Acetonitrile.

Dilute to a working concentration of 1 µg/mL. Spike with 100 ng/mL of the IS.

Chromatography: Utilize a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a linear

gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.
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MS/MS Parameters: Set the mass spectrometer to ESI negative mode. Monitor the

precursor m/z 194.04. Apply a collision energy of 15–20 eV to monitor the primary MRM

transition m/z 194.04 → 150.05, which corresponds to the characteristic loss of CO₂ (-44 Da)

[2].

System Suitability Test (SST): The run is only validated if the blank injection shows no peak

at m/z 194.04 (S/N < 3) and the IS area Relative Standard Deviation (RSD) is < 5% across

three replicate injections.

Protocol B: ¹H and ¹³C NMR Structural Elucidation
Objective: Unequivocal confirmation of the molecular skeleton.

Self-Validating System: 1D spectra are validated by 2D HMBC cross-peaks to prevent

misassignment of the carbonyl carbons.

Step-by-Step Methodology:

Sample Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of anhydrous DMSO-d₆

containing 0.03% v/v TMS as an internal chemical shift reference.

¹H NMR Acquisition: Acquire at 400 MHz or higher. Set the relaxation delay (D1) to at least

2.0 seconds to ensure accurate integration of the aromatic protons.

Expected Readout: δ 13.5 (br s, 1H, -COOH), 10.2 (s, 1H, -NH), 8.2–7.1 (m, 4H, Ar-H),

3.65 (s, 3H, -OCH₃).

¹³C NMR Acquisition: Acquire with a minimum of 512 scans to ensure sufficient signal-to-

noise for quaternary carbons.

Expected Readout: Two distinct carbonyls at ~169.5 ppm (COOH) and ~154.2 ppm

(Carbamate C=O).

HMBC Validation (Critical Step): Process the 2D HMBC spectrum. Verify the presence of a

cross-peak between the proton signal at 3.65 ppm (-OCH₃) and the carbon signal at 154.2

ppm. The absence of a cross-peak to the 169.5 ppm carbon validates that the methoxy

group is attached to the carbamate, not the carboxylic acid.
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Protocol C: ATR-FTIR Functional Group Verification
Objective: Rapid, solvent-free confirmation of functional groups.

Clean the diamond ATR crystal with isopropanol and collect a background spectrum (air).

Place 1–2 mg of the solid powder directly onto the crystal. Apply consistent pressure using

the anvil.

Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Interpretation: Look for the broad O-H stretch of the carboxylic acid (3300–2500 cm⁻¹), the

sharp N-H stretch (~3300 cm⁻¹ superimposed on the O-H), and two distinct C=O stretches:

the carbamate carbonyl (~1730 cm⁻¹) and the hydrogen-bonded carboxylic acid carbonyl

(~1680 cm⁻¹).

Analytical Workflow Visualization
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Orthogonal characterization workflow ensuring self-validating structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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